Cas no 114580-19-7 ((S)-4-((Benzyloxy)carbonyl)thiomorpholine-3-carboxylic acid)

• Product Name: (S)-4-((Benzyloxy)carbonyl)thiomorpholine-3-carboxylic acid
• CAS No: 114580-19-7
• MF: C₁₃H₁₅NO₄S
• MW: 281.32750248909
• MDL: MFCD04114907
• CID: 138400
• PubChem ID: 57346839
• Update Time: 2025-04-19

(S)-4-((Benzyloxy)carbonyl)thiomorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (S)-4-((Benzyloxy)carbonyl)thiomorpholine-3-carboxylic acid
• (S)-4-Z-THIOMORPHOLINE-3-CARBOXYLIC ACID,
• 3,4-Thiomorpholinedicarboxylicacid, 4-(phenylmethyl) ester, (S)- (9CI)
• (3S)-4-phenylmethoxycarbonylthiomorpholine-3-carboxylic acid
• (S)-4-CBZ-THIOMORPHOLINE-3-CARBOXYLIC ACID
• (R)-4-(benzyloxycarbonyl)thioMorpholine-3-carboxylic acid
• 3,4-Thiomorpholinedicarboxylic acid, 4-(phenylmethyl) ester, (S)- (9CI)
• (S)-4-(benzyloxycarbonyl)thiomorpholine-3-carboxylic acid
• (S)-4-((Benzyloxy)carbonyl)thiomorpholine-3-carboxylicacid
• A894188
• MFCD04114907
• AKOS016009802
• (3S)-4-[(Benzyloxy)carbonyl]thiomorpholine-3-carboxylic acid
• CS-0005337
• 114580-19-7
• C13H15NO4S
• DTXSID70721275

• MDL： MFCD04114907
• Inchi： 1S/C13H15NO4S/c15-12(16)11-9-19-7-6-14(11)13(17)18-8-10-4-2-1-3-5-10/h1-5,11H,6-9H2,(H,15,16)/t11-/m1/s1
• InChI Key： HMXFICHATDLTHT-LLVKDONJSA-N
• SMILES： S1CCN(C(=O)OCC2C=CC=CC=2)[C@@H](C(=O)O)C1

Computed Properties

• Exact Mass: 281.07200
• Monoisotopic Mass: 281.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 92.1Ų

Experimental Properties

• Density: 1.355
• Boiling Point: 491.1 °C at 760 mmHg
• Flash Point: 491.1 °C at 760 mmHg
• Refractive Index: 1.607
• PSA: 92.14000
• LogP: 1.76310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls